Cas no 84508-55-4 (Ethyl Acetoacetate-13C4)

• Product Name: Ethyl Acetoacetate-13C4
• CAS No: 84508-55-4
• MF: C₆H₁₀O₃
• MW: 134.112421512604
• CID: 720946
• Update Time: 2025-04-19

Ethyl Acetoacetate-13C4 Chemical and Physical Properties

Names and Identifiers

• Butanoic-1,2,3,4-13C4acid, 3-oxo-, ethyl ester
• Ethyl Acetoacetate (1,2,3,4-13C4)
• Ethyl acetoacetate-1,2,3,4-13C4
• Ethyl Acetoacetate-13C4

• Inchi： 1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i2+1,4+1,5+1,6+1
• InChI Key： XYIBRDXRRQCHLP-XMUWKQMQSA-N
• SMILES： O(CC)[13C]([13CH2][13C]([13CH3])=O)=O

Computed Properties

• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.052 g/mL at 25 °C
• Melting Point: −43 °C(lit.)
• Boiling Point: 181 °C(lit.)
• Flash Point: 184 °F
• Refractive Index: n20/D 1.419(lit.)
• Solubility: Not determined

Ethyl Acetoacetate-13C4 Security Information

• Hazardous Material transportation number：UN 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-41
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives